(5-Fluoro-2-nitrophenyl)pyridin-2-yl-amine

• Molecular Formula: C11H8FN3O2
• Molecular Weight: 233.20 g/mol
• IUPAC Name: N-(5-fluoro-2-nitrophenyl)pyridin-2-amine
• InChI: InChI=1S/C11H8FN3O2/c12-8-4-5-10(15(16)17)9(7-8)14-11-3-1-2-6-13-11/h1-7H,(H,13,14)
• InChI Key: NWTROJBLQKZFSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

(5-Fluoro-2-nitrophenyl)pyridin-2-yl-amine is a useful research compound. Its molecular formula is C11H8FN3O2 and its molecular weight is 233.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prep 2: Sodium hydride (48.6 g, 60% by wt, 1.22 mol) was added piecewise to a solution of 2-aminopyridine (57.2 g, 0.61 mol) in THF (400 mL) at 0° C. at such a rate that T≦18° C. The reaction mixture was stirred at 0° C. for 10 min. then added via cannula to a solution of 2,4-difluoronitrobenzene in THF (350 mL) at −20° C. at such a rate that T≦10° C. The reaction was stirred at −40° C. for 1 h then allowed to warm to RT. As the reaction reached RT the temperature rose rapidly to 35° C. and effervescence was observed. The reaction mixture was poured onto ice (˜2 L) and the solid which formed collected by filtration. The solid was washed with pentane and dried in vacuo to give the (5-fluoro-2-nitrophenyl)pyridin-2-yl-amine as a bright orange solid (139.3 g, 94%).

Synthesis routes and methods II

Procedure details

LiHMDS (1.0M in THF, 4.8 mL, 4.8 mmol) was added dropwise to a stirred solution of pyridin-2-ylamine (269 mg, 2.86 mmol) in anhydrous THF (10 mL) under a nitrogen atmosphere at −78° C. After 30 min stirring at −78° C., 2,4-difluoro-1-nitrobenzene (298 μL, 2.72 mmol) was added and stirring at −78° C. was continued for 30 min. The reaction mixture was slowly warmed to RT and after 30 min quenched by addition of an aqueous solution of NH4Cl (50 mL). The mixture was partitioned between EtOAc and water, then filtered through Celite®. The organic fraction was dried (Na2SO4), concentrated in vacuo and the resulting residue was purified by column chromatography (Si—PCC, gradient 0-40% EtOAc in cyclohexane) to afford the title compound as an orange solid (258 mg, 41%). 1H NMR (CDCl3, 400 MHz): δ 10.48 (1H, s), 8.82 (1H, dd, J=12.32, 2.77 Hz), 8.38 (1H, dd, J=5.03, 1.87 Hz), 8.34-8.25 (1H, m), 7.70-7.64 (1H, m), 7.03-6.94 (2H, m), 6.68-6.61 (1H, m).